![molecular formula C15H15N3O3 B2574195 (E)-N-(1-Cyanocyclopentyl)-3-(3-nitrophenyl)prop-2-enamide CAS No. 1445765-46-7](/img/structure/B2574195.png)
(E)-N-(1-Cyanocyclopentyl)-3-(3-nitrophenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(1-Cyanocyclopentyl)-3-(3-nitrophenyl)prop-2-enamide, also known as CCPA, is a potent and selective agonist of the A1 adenosine receptor. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular, neurological, and inflammatory disorders.
Scientific Research Applications
- EN300-26685199 has demonstrated promising anticancer activity in preclinical studies. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it interferes with cell cycle progression, induces apoptosis, and inhibits angiogenesis .
- Inflammation plays a crucial role in various diseases. EN300-26685199 has been studied for its anti-inflammatory effects. It modulates key inflammatory pathways, such as NF-κB and COX-2, making it a potential candidate for managing inflammatory conditions .
- EN300-26685199 shows neuroprotective properties in animal models. Researchers have explored its potential in Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders. It may enhance neuronal survival and reduce oxidative stress .
- Pain management remains a critical area of research. EN300-26685199 has been evaluated for its analgesic effects. It interacts with opioid receptors and may offer an alternative to traditional pain medications .
- EN300-26685199 exhibits antimicrobial activity against both Gram-positive and Gram-negative bacteria. Researchers have investigated its potential as a novel antibiotic or as an adjunct therapy to combat drug-resistant pathogens .
- EN300-26685199 has been studied in the context of cardiovascular diseases. It may protect against ischemic injury, reduce oxidative stress, and improve endothelial function. These properties make it relevant for heart health research .
Anticancer Potential
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Analgesic Activity
Antimicrobial Applications
Cardiovascular Health
properties
IUPAC Name |
(E)-N-(1-cyanocyclopentyl)-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c16-11-15(8-1-2-9-15)17-14(19)7-6-12-4-3-5-13(10-12)18(20)21/h3-7,10H,1-2,8-9H2,(H,17,19)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUOTVXMSZAVERB-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)(C#N)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.